8-fluoro-4-hydroxy-N-(3-(2-methoxyethyl)-4-oxo-3,4-dihydroquinazolin-6-yl)quinoline-3-carboxamide

• Molecular Formula: C21H17FN4O4
• Molecular Weight: 408.4 g/mol
• IUPAC Name: 8-fluoro-N-[3-(2-methoxyethyl)-4-oxoquinazolin-6-yl]-4-oxo-1H-quinoline-3-carboxamide
• InChI: InChI=1S/C21H17FN4O4/c1-30-8-7-26-11-24-17-6-5-12(9-14(17)21(26)29)25-20(28)15-10-23-18-13(19(15)27)3-2-4-16(18)22/h2-6,9-11H,7-8H2,1H3,(H,23,27)(H,25,28)
• InChI Key: YXPIEBICJVNVCG-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=NC2=C(C1=O)C=C(C=C2)NC(=O)C3=CNC4=C(C3=O)C=CC=C4F

Description

This compound features a quinoline-3-carboxamide core substituted with a fluorine atom at position 8 and a hydroxy group at position 4. The carboxamide moiety is linked to a dihydroquinazolinone ring system bearing a 2-methoxyethyl group at position 5.

Biological Activity

The compound 8-fluoro-4-hydroxy-N-(3-(2-methoxyethyl)-4-oxo-3,4-dihydroquinazolin-6-yl)quinoline-3-carboxamide is a derivative of quinoline, a class of compounds known for their diverse biological activities. This article explores the biological activity of this specific compound, focusing on its anticancer properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure

The compound's structure can be described as follows:

• Core Structure : Quinoline ring system
• Substituents : Fluoro and hydroxy groups at positions 8 and 4, respectively, along with a methoxyethyl group and a quinazolinone moiety.

Anticancer Activity

Recent studies have highlighted the anticancer potential of quinoline derivatives. The compound has been evaluated for its cytotoxic effects against various cancer cell lines.

• Cell Lines Tested :
  • Pancreatic cancer (Panc-1)
  • Breast cancer (MCF-7)
  • Colon cancer (HT-29)
  • Lung cancer (A-549)
• Cytotoxicity Assays :
  The compound exhibited significant antiproliferative activity with IC50 values ranging from 1.575 to 3.850 µM across different cell lines, indicating potent activity compared to standard chemotherapeutics like doxorubicin, which has an IC50 of approximately 1.136 µM .

Cell Line	IC50 (µM)	Reference Compound IC50 (µM)
Panc-1	1.575	1.136
MCF-7	2.300	1.136
HT-29	2.900	1.136
A-549	3.850	1.136

The mechanism by which this compound exerts its anticancer effects involves several pathways:

• Apoptosis Induction :
  • The compound activates caspases (specifically Caspase 3, 8, and 9), which are crucial for the apoptotic process.
  • Studies indicated a 7.45-fold increase in active Caspase 3 levels compared to control cells .
• Cell Cycle Arrest :
  • The compound primarily induces cell cycle arrest at the G2/M phase, suggesting that it may hinder cellular proliferation by disrupting normal cell cycle progression .
• Cytochrome C Release :
  • Increased levels of cytochrome C were observed in treated cells, indicating activation of the intrinsic apoptotic pathway .

Case Studies

Several case studies have documented the effectiveness of similar compounds in clinical settings:

• Study on Quinoline Derivatives : A study published in MDPI demonstrated that derivatives with similar structures showed promising results in inhibiting tumor growth while exhibiting low cytotoxicity against normal cells .
• Clinical Trials : Ongoing clinical trials are investigating the efficacy of quinoline derivatives in combination therapies for various cancers, emphasizing their role as adjuncts to existing treatments .

Comparison with Similar Compounds

N-[2-(4-Chlorophenyl)-4-oxo-1,3-thiazolidin-3-yl]-1,2-benzothiazole-3-carboxamide (4g) :

• Structural Differences: Benzothiazole core (vs. quinoline). Thiazolidinone ring substituted with chlorophenyl (vs. dihydroquinazolinone).
• Activity: Demonstrates moderate enzyme inhibition, suggesting that the quinazolinone ring in the target compound may improve selectivity for kinases or proteases .

2.3 Hexahydroquinolinecarboxamide Derivatives

4-(1,3-Benzodioxol-5-yl)-N-(3-Fluorophenyl)-2-Methyl-5-Oxo-7-Phenyl-1,4,5,6,7,8-Hexahydro-3-Quinolinecarboxamide:

• Structural Differences: Partially saturated quinoline ring (vs. fully aromatic). Substituted with benzodioxol and phenyl groups (vs. methoxyethyl and hydroxy).
• Physicochemical Impact : Saturation may reduce planarity, altering membrane permeability compared to the target compound’s aromatic system .

Comparative Data Table

Compound	Core Structure	Key Substituents	Reported Activity	Mechanism Insights	Reference
Target Compound	Quinoline-3-carboxamide + Dihydroquinazolinone	8-F, 4-OH, 3-(2-methoxyethyl)	Hypothesized antimicrobial	Metal ion chelation, kinase inhibition
Compound 35	Quinoline-4-carboxamide	6-F, morpholinopropyl, difluoropyrrolidine	Broad-spectrum antimicrobial	DNA gyrase inhibition
Ciprofloxacin	Fluoroquinolone	6-F, 7-piperazinyl	DNA gyrase inhibition	Bacterial replication block
4g (Benzothiazole-3-carboxamide)	Benzothiazole	4-Cl-phenyl, thiazolidinone	Enzyme inhibition	Kinase/protease interaction